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Compound of Interest

Compound Name: 3-Hydroxypropionitrile

Cat. No. B137533

An In-depth Technical Guide to Ethylene Cyanohydrin (CAS 109-78-4)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of ethylene cyanohydrin (CAS
109-78-4), also known as 3-hydroxypropionitrile. It covers its chemical and physical
properties, synthesis protocols, key chemical reactions, applications, and detailed safety and
handling information. The guide is intended to serve as a foundational resource for
professionals in research, development, and manufacturing who work with this versatile
chemical intermediate.

Chemical and Physical Properties

Ethylene cyanohydrin is a colorless to light yellow, odorless liquid.[1][2] It is a bifunctional
molecule, containing both a hydroxyl (-OH) and a nitrile (-C=N) group, which dictates its
chemical reactivity and physical properties, such as its miscibility with water and use as a polar
solvent.[3][4]

Chemical Identifiers
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Identifier Value

CAS Number 109-78-4[5]

Molecular Formula CsHsNOJ6]

Molecular Weight 71.08 g/mol [6]

IUPAC Name 3-Hydroxypropanenitrile[7]
Hydracrylonitrile, 2-Cyanoethanol, Glycol

Synonyms cyanohydrin, B-Cyanoethanol, (-
Hydroxypropionitrile[5][6][7]

EC Number 203-704-8[8]

InChl Key WSGYTINNHPZFKR-UHFFFAOYSA-N[9]

Physical Properties

Property Value
Appearance Colorless to yellow-brown liquid[2][10]
Melting Point -46 °C (-51 °F)[1]
N ) 228 °C (442 °F) at 760 mmHg (with slight
Boiling Point -
decomposition)[1][5]
Density 1.047 g/cm3 at 20 °CJ[5]

Vapor Pressure

0.08 mmHg at 25 °C (77 °F)[5]

Vapor Density

2.45 - 2.5 (Air = 1)[5][11]

Refractive Index

1.4241 - 1.425 at 25 °C[4][12]

Chemical and Safety Properties
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Property Value

Miscible with water, ethanol, acetone,

chloroform, and methyl ethyl ketone.[4][6][7]

Solubility )
Insoluble in benzene, petroleum ether, carbon
tetrachloride, and carbon disulfide.[4][6][12]
logP (Octanol/Water Partition Coefficient) -0.94[11]
Flash Point >128 °C (>262 °F) (Open Cup)[6][13]
Autoignition Temperature 494 °C (922 °F)[5][11]
Explosive Limits LEL: 2.3%; UEL: 12.1%][5][11]
pH 3.0 - 4.5[1][14]
Stable under normal conditions.[2] Decomposes
- on heating or contact with acids, producing toxic
Stability

cyanide fumes.[7][11] May polymerize in the

presence of organic bases.[11]

Synthesis and Production

Ethylene cyanohydrin can be synthesized through several methods. The most common
laboratory and industrial preparations involve the reaction of an epoxide with a cyanide source
or a chlorohydrin with a cyanide salt.

Laboratory-Scale Synthesis from Ethylene Chlorohydrin

A well-established method for laboratory preparation involves the reaction of ethylene
chlorohydrin with sodium cyanide in an aqueous solution.[15] This procedure requires careful
temperature control to prevent a runaway reaction.[15]

o Apparatus: A 5-liter flask equipped with an efficient stirrer, a thermometer well, and a reflux
condenser is placed in a water bath for temperature control.[15]

e Reagents:

o Finely powdered sodium cyanide (612 g, 12.5 moles)
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o Water (250 cc)

o Pure ethylene chlorohydrin (1 kg, 12.4 moles)

e Procedure:
o Place the powdered sodium cyanide in the flask.[15]
o Add a mixture of water and ethylene chlorohydrin to the flask.[15]
o Begin stirring and warm the mixture to 45°C using the water bath.[15]

o Critically, maintain the temperature at 45°C for one hour by circulating cooler water (33—
35°C) through the bath. The reaction is exothermic, and the temperature can rise rapidly if
not controlled.[15]

o Over the next 1.5 hours, allow the temperature to slowly rise to 55°C.[15]
o Maintain the temperature at 55°C for an additional 4.5 to 5 hours.[15]
o Cool the reaction mixture to 20—22°C while continuing to stir.[15]

o Filter the mixture by suction to remove the precipitated sodium chloride. Wash the salt
cake with approximately 800 cc of acetone, collecting the washings separately.[15]

o Distill the acetone and water from the washings until the vapor temperature reaches 90°C.
Cool the residue and filter any additional salt that precipitates.[15]

o Combine the main filtrate with the filtrate from the washings.[15]

o Purify the final product by distillation under reduced pressure. The pure ethylene
cyanohydrin fraction is collected at 107-109°/12 mm or 116-118°/20 mm. The typical yield
is 79-80%.[15]
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Preparation

1. Combine Reagents

(NaCN, Hz20, Ethylene Chlorohydrin)
in 5L Flask

Controlle" Reaction

2. Heat to 45°C

3. Hold at 45°C
(1 hour)

4. Ramp to 55°C
(1.5 hours)

5. Hold at 55°C
(4.5-5 hours)

Workup &‘;‘urification

Final Rroduct
\ 4

12. Vacuum Distillation
(107-109°C @ 12mm)

Pure Ethylene Cyanohydrin
(79-80% Yield)
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Primary Reaction Zone
Reactant Feed

Liquid Liquid Alkaline Circulation Pump
Ethylene Oxide Hydrocyanic Acid Catalyst (pH > 8.5) (Turbulence)

Recirculation

Closed Tubular Loop Reactor
(20-100°C, >1 atm)

Product Discharge

ProducthandIing

Pressure Control Valve>

i

Secondary Reactor
(Post-Reaction)

[ Acidification & Distillation j

Final Product
(96-97% Yield)
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/Decomposition Conditions\ 4 Toxic Products

Heat (>228°C)
Acids / Acid Fumes = ——

-

Carbon Monoxide
Water / Steam (CO)

J - J

\

Hydrogen Cyanide
(HCN)

Ethylene Cyanohydrin releases Nitrogen Oxides
(HOCH2CH2CN) (NOx)

.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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